Cas no 2877632-55-6 (2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine)

• Product Name: 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine
• CAS No: 2877632-55-6
• MF: C₁₆H₂₁F₂N₃O₂
• MW: 325.353650808334
• CID: 5329520
• PubChem ID: 165434875
• Update Time: 2025-06-20

2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• AKOS040866109
• 2877632-55-6
• F6752-7156
• 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine
• (4,4-Difluoro-1-piperidinyl)[1-(6-methoxy-2-pyridinyl)-3-pyrrolidinyl]methanone

• Inchi： 1S/C16H21F2N3O2/c1-23-14-4-2-3-13(19-14)21-8-5-12(11-21)15(22)20-9-6-16(17,18)7-10-20/h2-4,12H,5-11H2,1H3
• InChI Key： BZILQEYUZZYLQI-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2=NC(OC)=CC=C2)C1)=O

Computed Properties

• Exact Mass: 325.16018325g/mol
• Monoisotopic Mass: 325.16018325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.1±45.0 °C(Predicted)
• pka: 5.23±0.19(Predicted)

Additional information on 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine

Introduction to 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine (CAS No. 2877632-55-6)

2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2877632-55-6, represents a convergence of advanced synthetic methodologies and biological activity, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The structural framework of this molecule incorporates multiple functional groups that contribute to its unique chemical properties and potential biological interactions.

The core structure of 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine consists of a pyridine ring substituted with a methoxy group at the 6-position, linked to a pyrrolidine moiety. This pyrrolidine ring is further modified by a carbonyl group connected to a 4,4-difluoropiperidine unit. The presence of these fluorine atoms introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity. Such structural features are often engineered to enhance metabolic stability and binding interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with complex architectures to modulate biological pathways effectively. The compound 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine exemplifies this trend, as its design incorporates elements that are known to improve pharmacokinetic profiles. For instance, the methoxy group at the pyridine ring can enhance solubility and metabolic stability, while the difluoropiperidine moiety is often employed to increase binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological and inflammatory disorders. The pyrrolidine scaffold is frequently found in bioactive molecules due to its ability to interact with various biological receptors and enzymes. Moreover, the difluoropiperidine group has been shown to enhance the potency and selectivity of drug candidates in preclinical studies. These features make 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine with greater accuracy. Molecular docking studies have suggested that this molecule may interact with targets such as kinases and transcription factors, which are implicated in various diseases. These computational insights have guided experimental efforts toward optimizing the compound's pharmacological properties. For example, modifications aimed at improving binding affinity or reducing off-target effects have been proposed based on these virtual screening results.

The synthesis of 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies. Each step is meticulously designed to introduce the desired functional groups while maintaining high yields and purity. The use of advanced catalytic systems has further streamlined these processes, making it feasible to produce complex molecules like this one on a larger scale.

From a regulatory perspective, compounds like 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their pharmacological profiles. These studies provide critical data on dosage response, pharmacokinetics, and potential toxicities. The insights gained from these experiments guide the design of subsequent clinical trials aimed at demonstrating therapeutic efficacy in human populations.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring compounds like 2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine. AI-driven platforms can analyze vast datasets to identify patterns that may not be apparent through traditional experimental methods. This approach has led to the discovery of novel molecular architectures with improved biological activity. For instance, AI algorithms have been used to predict optimal substituents for enhancing binding affinity or reducing side effects. Such innovations are transforming the way new drugs are discovered and developed.

In conclusion,2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-yl]-6-methoxypyridine (CAS No. 2877632-55-6) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into therapeutic agents targeting neurological and inflammatory disorders. The advancements in synthetic chemistry, computational biology, and AI-driven drug discovery continue to enhance our ability to explore such molecules effectively. As research progresses,2-[3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-y]]6-methoxypyridine is poised to play a crucial role in shaping future treatments for various diseases.